(3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloride
Overview
Description
. It is characterized by the presence of an oxolane ring, an amino group, and a methanol group, making it a versatile compound for various chemical reactions and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloride typically involves the reaction of 3-amino-2,2-dimethyloxolane with methanol in the presence of hydrochloric acid. The reaction conditions often include controlled temperatures and specific catalysts to ensure the desired product is obtained with high purity and yield.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and cost-effectiveness. The use of automated systems and advanced monitoring techniques ensures consistent quality and adherence to safety standards.
Chemical Reactions Analysis
Types of Reactions
(3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: The amino and methanol groups can participate in substitution reactions with other chemical entities.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.
Scientific Research Applications
(3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research explores its potential therapeutic applications and drug development.
Industry: It is utilized in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of (3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloride involves its interaction with specific molecular targets and pathways. The amino and methanol groups play crucial roles in binding to target molecules, facilitating various biochemical reactions and processes.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to (3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloride include:
(2,2-dimethyloxolan-3-yl)methanol: Lacks the amino group, resulting in different chemical properties and applications.
(3-amino-2,2-dimethyloxolan-3-yl)ethanol: Contains an ethanol group instead of methanol, affecting its reactivity and uses.
Uniqueness
The presence of both the amino and methanol groups in this compound makes it unique, providing a versatile platform for various chemical reactions and applications.
Properties
CAS No. |
2763780-38-5 |
|---|---|
Molecular Formula |
C7H16ClNO2 |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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